Cas no 2639429-83-5 (5-(dimethylphosphoryl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}piperidine-3-carboxylic acid)

• Product Name: 5-(dimethylphosphoryl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}piperidine-3-carboxylic acid
• CAS No: 2639429-83-5
• MF: C₂₃H₂₆NO₅P
• MW: 427.430007457733
• CID: 5666129
• PubChem ID: 165898346
• Update Time: 2025-10-31

5-(dimethylphosphoryl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}piperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2639429-83-5
• 5-(dimethylphosphoryl)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperidine-3-carboxylic acid
• EN300-27721771
• 5-(dimethylphosphoryl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}piperidine-3-carboxylic acid

• Inchi： 1S/C23H26NO5P/c1-30(2,28)16-11-15(22(25)26)12-24(13-16)23(27)29-14-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h3-10,15-16,21H,11-14H2,1-2H3,(H,25,26)
• InChI Key： MJJWFCIIXXXACD-UHFFFAOYSA-N
• SMILES： P(C)(C)(C1CN(C(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CC(C(=O)O)C1)=O

Computed Properties

• Exact Mass: 427.15485993g/mol
• Monoisotopic Mass: 427.15485993g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 684
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 83.9Ų

Additional information on 5-(dimethylphosphoryl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}piperidine-3-carboxylic acid

Recent Advances in the Study of 5-(dimethylphosphoryl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}piperidine-3-carboxylic acid (CAS: 2639429-83-5)

The compound 5-(dimethylphosphoryl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}piperidine-3-carboxylic acid (CAS: 2639429-83-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique phosphonate and Fmoc-protected piperidine scaffold, has shown promising potential in various therapeutic applications, including enzyme inhibition and drug delivery systems. Recent studies have focused on its synthesis, structural characterization, and biological evaluation, providing new insights into its mechanism of action and potential clinical applications.

One of the key advancements in the study of this compound is the development of efficient synthetic routes. Researchers have optimized the phosphorylation and Fmoc-protection steps to achieve high yields and purity, which are critical for subsequent biological testing. The compound's stability under physiological conditions has also been investigated, revealing its suitability for in vivo applications. These synthetic and stability studies are foundational for its further development as a therapeutic agent or a biochemical tool.

In terms of biological activity, 5-(dimethylphosphoryl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}piperidine-3-carboxylic acid has demonstrated inhibitory effects on specific enzymes involved in inflammatory pathways. For instance, recent in vitro studies have shown that it can selectively target phosphodiesterases (PDEs), which are implicated in various inflammatory and neurodegenerative diseases. The compound's ability to modulate PDE activity suggests its potential as a lead compound for the development of novel anti-inflammatory or neuroprotective drugs.

Furthermore, the compound's unique structural features have been exploited in drug delivery systems. The Fmoc group, in particular, has been utilized for its ability to enhance cellular uptake and target specificity. Recent research has explored its incorporation into peptide-based delivery systems, where it serves as a protective group and a targeting moiety. These studies highlight the versatility of 5-(dimethylphosphoryl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}piperidine-3-carboxylic acid in both therapeutic and diagnostic applications.

In conclusion, the recent studies on 5-(dimethylphosphoryl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}piperidine-3-carboxylic acid (CAS: 2639429-83-5) underscore its potential as a multifunctional molecule in chemical biology and medicinal chemistry. Its optimized synthesis, enzyme inhibitory activity, and applicability in drug delivery systems position it as a promising candidate for further research and development. Future studies should focus on in vivo efficacy and toxicity profiles to advance its translational potential.